Cas no 61576-03-2 (1,4-Dioxaspiro[4.11]hexadecane-7-carboxaldehyde)

• Product name: 1,4-Dioxaspiro[4.11]hexadecane-7-carboxaldehyde
• CAS No: 61576-03-2
• MF: C₁₅H₂₆O₃
• MW: 254.36514
• CID: 474237
• PubChem ID: 24976496

1,4-Dioxaspiro[4.11]hexadecane-7-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.11]hexadecane-7-carboxaldehyde
• 1,4-dioxaspiro[4.11]hexadecane-7-carbaldehyde
• 1,4-dioxaspiro[4.11]hexadecan-7-carbaldehyd
• 61576-03-2
• 1,4-Dioxaspiro[4,11]hexadecan-7-carbaldehyd
• DTXSID30648277

• Inchi： InChI=1S/C15H26O3/c16-13-14-8-6-4-2-1-3-5-7-9-15(12-14)17-10-11-18-15/h13-14H,1-12H2
• InChI Key： QAURXLFZCIBWDZ-UHFFFAOYSA-N
• SMILES： C1CCCCC(CC2(CCCC1)OCCO2)C=O

Computed Properties

• Exact Mass: 254.18828
• Monoisotopic Mass: 254.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 3.6

Experimental Properties

• PSA: 35.53